{2-Butyl-5-chloro-3-[2'-(1-trityl-1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-imidazol-4-yl}-methanol
Overview
Description
This compound, also known as (2-Butyl-5-chloro-1-{[2’-(2-trityl-2H-tetrazol-5-yl)-4-biphenylyl]methyl}-1H-imidazol-4-yl)methanol, has a molecular formula of C41H37ClN6O . It has an average mass of 665.225 Da and a monoisotopic mass of 664.271729 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a 2-butyl-5-chloro-1H-imidazole ring, a biphenyl group, and a 1-trityl-1H-tetrazol-5-yl group .Physical and Chemical Properties Analysis
This compound has a molecular weight of 665.2 g/mol . Other physical and chemical properties such as solubility, melting point, and boiling point are not provided in the search results .Scientific Research Applications
Structural and Chemical Properties
Crystal Structure Analysis : The compound exhibits unique crystallographic properties. Studies have shown that it crystallizes in specific space groups with distinct molecular orientations, as evidenced in compounds like trityl losartan (Sieroń et al., 2004). Such structural insights are crucial for understanding its interactions at a molecular level.
Solubility Characteristics : Research on the solubility of this compound in different solvents has been conducted, providing valuable information for its formulation in pharmaceuticals. For instance, its solubility in various alcohols and other solvents has been measured and modeled (Guo et al., 2008).
Pharmaceutical Applications
Angiotensin II Receptor Antagonism : Several studies have synthesized and evaluated derivatives of this compound for their potential as angiotensin converting enzyme (ACE) inhibitors, an important class of drugs used in hypertension management (Kantevari et al., 2011).
Antimicrobial Properties : Novel imidazole derivatives of the compound have been synthesized and shown to exhibit antimicrobial activity, highlighting its potential in treating bacterial infections (Maheta et al., 2012).
Application in Antihypertensive Drugs : It's an important intermediate in the synthesis of losartan, a widely used antihypertensive medication. Studies have focused on its role in the synthesis of losartan and related compounds (Basappa et al., 2005).
Synthesis of Novel Derivatives : Research has been dedicated to synthesizing novel derivatives of this compound, aiming to explore and enhance its pharmacological properties (Ande, 2012).
Properties
IUPAC Name |
[2-butyl-5-chloro-3-[[4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methyl]imidazol-4-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C41H37ClN6O/c1-2-3-23-38-43-39(42)37(29-49)47(38)28-30-24-26-31(27-25-30)35-21-13-14-22-36(35)40-44-45-46-48(40)41(32-15-7-4-8-16-32,33-17-9-5-10-18-33)34-19-11-6-12-20-34/h4-22,24-27,49H,2-3,23,28-29H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKJNVODQIYQUNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C4=NN=NN4C(C5=CC=CC=C5)(C6=CC=CC=C6)C7=CC=CC=C7)CO)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C41H37ClN6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00469890 | |
Record name | {2-Butyl-5-chloro-3-[2'-(1-trityl-1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-imidazol-4-yl}-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00469890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
665.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
124751-00-4 | |
Record name | {2-Butyl-5-chloro-3-[2'-(1-trityl-1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-imidazol-4-yl}-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00469890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-BUTYL-4-CHLORO-1-((2'-(1-TRITYL-1H-TETRAAZOL-5-YL)(1,1'-BIPHENYL)-4-YL)METHYL)-1H-IMIDAZOL-5-YL)METHANOL | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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